molecular formula C12H18BrN3O2 B6147951 tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate CAS No. 1301714-08-8

tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate

Cat. No. B6147951
CAS RN: 1301714-08-8
M. Wt: 316.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate (TBBPMPC) is a novel compound that has recently been developed and studied for its potential applications in scientific research. This compound belongs to the class of pyrazolopyridine derivatives, which have been found to possess a variety of biological activities. TBBPMPC has been found to exhibit anti-inflammatory, anti-microbial, and anti-tumor activities, making it a promising compound for further study.

Scientific Research Applications

Tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has been studied for its potential applications in scientific research. It has been found to possess anti-inflammatory, anti-microbial, and anti-tumor activities, making it a promising compound for further study. In addition, tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has been found to possess antioxidant properties, making it a potential candidate for use in the treatment of oxidative stress-related diseases. Furthermore, tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has been found to inhibit the growth of certain cancer cell lines, making it a potential candidate for use in cancer therapy.

Mechanism of Action

The mechanism of action of tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate is not yet fully understood. However, it is believed that the compound acts by inhibiting certain enzymes involved in inflammatory and oxidative processes. In addition, tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has been found to interact with certain proteins involved in the regulation of cell proliferation and apoptosis, making it a potential candidate for use in cancer therapy.
Biochemical and Physiological Effects
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-microbial, and anti-tumor activities, making it a potential candidate for use in the treatment of various diseases. In addition, tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has been found to possess antioxidant properties, making it a potential candidate for use in the treatment of oxidative stress-related diseases. Furthermore, tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has been found to inhibit the growth of certain cancer cell lines, making it a potential candidate for use in cancer therapy.

Advantages and Limitations for Lab Experiments

Tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has several advantages for use in laboratory experiments. It is a novel compound that has recently been developed and studied for its potential applications in scientific research. It is a relatively stable compound and can be synthesized using a two-step reaction process. Furthermore, it has been found to possess anti-inflammatory, anti-microbial, and anti-tumor activities, making it a promising compound for further study. However, there are some limitations to its use in laboratory experiments. For example, the mechanism of action of tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate is not yet fully understood, and more research is needed to elucidate its exact mechanism of action. In addition, tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has been found to interact with certain proteins involved in the regulation of cell proliferation and apoptosis, which could potentially lead to undesirable side effects.

Future Directions

For research include further studies on its mechanism of action, as well as studies to assess its efficacy in the treatment of various diseases. In addition, further studies on its potential side effects and interactions with other compounds are also needed. Furthermore, research should be conducted to assess its potential as a therapeutic agent for cancer and other diseases. Finally, studies should also be conducted to assess its potential as a dietary supplement or food additive.

Synthesis Methods

Tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate can be synthesized using a two-step reaction process. The first step involves the bromination of 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylic acid (MPCA) with bromine in an aqueous solution of sodium hydroxide. The second step involves the treatment of the brominated product with tert-butyl bromide in the presence of anhydrous sodium carbonate. The resulting product is then purified by recrystallization from a suitable solvent.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate involves the reaction of tert-butyl 3-amino-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate with bromine in the presence of a suitable solvent.", "Starting Materials": [ "tert-butyl 3-amino-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate", "bromine", "suitable solvent" ], "Reaction": [ "To a solution of tert-butyl 3-amino-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate in a suitable solvent, add bromine dropwise with stirring.", "Maintain the reaction mixture at a suitable temperature and stir for a suitable time until the reaction is complete.", "Quench the reaction by adding a suitable quenching agent.", "Isolate the product by standard workup procedures." ] }

CAS RN

1301714-08-8

Product Name

tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate

Molecular Formula

C12H18BrN3O2

Molecular Weight

316.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.